Cas no 2108471-95-8 (2-(2-methoxyphenyl)-1-3-(pyridin-3-yloxy)-8-azabicyclo3.2.1octan-8-ylethan-1-one)

• Product Name: 2-(2-methoxyphenyl)-1-3-(pyridin-3-yloxy)-8-azabicyclo3.2.1octan-8-ylethan-1-one
• CAS No: 2108471-95-8
• MF: C₂₁H₂₄N₂O₃
• MW: 352.426865577698
• CID: 5925573
• PubChem ID: 119103733
• Update Time: 2025-10-16

2-(2-methoxyphenyl)-1-3-(pyridin-3-yloxy)-8-azabicyclo3.2.1octan-8-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyphenyl)-1-3-(pyridin-3-yloxy)-8-azabicyclo3.2.1octan-8-ylethan-1-one
• 2-(2-methoxyphenyl)-1-(3-pyridin-3-yloxy-8-azabicyclo[3.2.1]octan-8-yl)ethanone
• F6549-8655
• 2-(2-methoxyphenyl)-1-[3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one
• 2108471-95-8
• AKOS026696537
• 2-(2-methoxyphenyl)-1-((1R,5S)-3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octan-8-yl)ethanone

• Inchi： 1S/C21H24N2O3/c1-25-20-7-3-2-5-15(20)11-21(24)23-16-8-9-17(23)13-19(12-16)26-18-6-4-10-22-14-18/h2-7,10,14,16-17,19H,8-9,11-13H2,1H3
• InChI Key： VLQRCMSQJLYKTH-UHFFFAOYSA-N
• SMILES： O(C1C=NC=CC=1)C1CC2CCC(C1)N2C(CC1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 352.17869263g/mol
• Monoisotopic Mass: 352.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 51.7Ų

Additional information on 2-(2-methoxyphenyl)-1-3-(pyridin-3-yloxy)-8-azabicyclo3.2.1octan-8-ylethan-1-one

Research Brief on 2-(2-methoxyphenyl)-1-3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octan-8-ylethan-1-one (CAS: 2108471-95-8)

The compound 2-(2-methoxyphenyl)-1-3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octan-8-ylethan-1-one (CAS: 2108471-95-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, pharmacological properties, and potential clinical relevance.

Recent studies have highlighted the unique structural features of this compound, which combines a bicyclic octane scaffold with methoxyphenyl and pyridinyloxy substituents. This configuration is believed to confer selective binding affinity towards specific biological targets, particularly in the central nervous system (CNS). Preliminary in vitro assays have demonstrated its activity as a modulator of neurotransmitter receptors, suggesting potential applications in neurological disorders such as Parkinson's disease and schizophrenia.

The synthesis of 2-(2-methoxyphenyl)-1-3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octan-8-ylethan-1-one has been optimized in recent publications, with a focus on improving yield and purity. Key steps include the formation of the 8-azabicyclo[3.2.1]octane core followed by selective functionalization at the 3-position with the pyridinyloxy group. Advanced catalytic methods, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance efficiency.

Pharmacokinetic studies in animal models have revealed favorable absorption and distribution profiles, with notable blood-brain barrier penetration. However, metabolic stability remains a challenge, as rapid hepatic clearance has been observed. Researchers are currently exploring structural analogs and prodrug strategies to address this limitation while maintaining the compound's pharmacological efficacy.

In summary, 2-(2-methoxyphenyl)-1-3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octan-8-ylethan-1-one represents a promising candidate for further development in CNS therapeutics. Ongoing research is focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and evaluating its safety profile in preclinical models. These efforts could pave the way for future clinical trials and potential therapeutic applications.